Cas no 36077-43-7 (3-amino-1-chlorobutan-2-one hydrochloride)
3-amino-1-chlorobutan-2-one hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-1-chlorobutan-2-one hydrochloride
-
- MDL: MFCD29047270
- Inchi: 1S/C4H8ClNO.ClH/c1-3(6)4(7)2-5;/h3H,2,6H2,1H3;1H
- InChI Key: BLTRZHHWBHQJBA-UHFFFAOYSA-N
- SMILES: C(=O)(CCl)C(N)C.Cl
3-amino-1-chlorobutan-2-one hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-247038-0.05g |
3-amino-1-chlorobutan-2-one hydrochloride |
36077-43-7 | 95% | 0.05g |
$437.0 | 2024-06-19 | |
| Enamine | EN300-247038-0.1g |
3-amino-1-chlorobutan-2-one hydrochloride |
36077-43-7 | 95% | 0.1g |
$570.0 | 2024-06-19 | |
| Enamine | EN300-247038-0.25g |
3-amino-1-chlorobutan-2-one hydrochloride |
36077-43-7 | 95% | 0.25g |
$813.0 | 2024-06-19 | |
| Enamine | EN300-247038-0.5g |
3-amino-1-chlorobutan-2-one hydrochloride |
36077-43-7 | 95% | 0.5g |
$1280.0 | 2024-06-19 | |
| Enamine | EN300-247038-1.0g |
3-amino-1-chlorobutan-2-one hydrochloride |
36077-43-7 | 95% | 1.0g |
$1643.0 | 2024-06-19 | |
| Enamine | EN300-247038-2.5g |
3-amino-1-chlorobutan-2-one hydrochloride |
36077-43-7 | 95% | 2.5g |
$3220.0 | 2024-06-19 | |
| Enamine | EN300-247038-5.0g |
3-amino-1-chlorobutan-2-one hydrochloride |
36077-43-7 | 95% | 5.0g |
$4764.0 | 2024-06-19 | |
| Enamine | EN300-247038-10.0g |
3-amino-1-chlorobutan-2-one hydrochloride |
36077-43-7 | 95% | 10.0g |
$7065.0 | 2024-06-19 | |
| Enamine | EN300-247038-1g |
3-amino-1-chlorobutan-2-one hydrochloride |
36077-43-7 | 95% | 1g |
$1643.0 | 2023-09-15 | |
| Enamine | EN300-247038-5g |
3-amino-1-chlorobutan-2-one hydrochloride |
36077-43-7 | 95% | 5g |
$4764.0 | 2023-09-15 |
3-amino-1-chlorobutan-2-one hydrochloride Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 3-amino-1-chlorobutan-2-one hydrochloride
Professional Introduction to 3-amino-1-chlorobutan-2-one hydrochloride (CAS No. 36077-43-7)
3-amino-1-chlorobutan-2-one hydrochloride, identified by its Chemical Abstracts Service (CAS) number 36077-43-7, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, a hydrochloride salt, has garnered attention due to its versatile structural features and potential applications in the development of novel therapeutic agents. The presence of both an amino group and a chlorinated ketone moiety makes it a valuable intermediate in synthetic chemistry, particularly in the construction of more complex molecules.
The molecular structure of 3-amino-1-chlorobutan-2-one hydrochloride consists of a four-carbon backbone with functional groups that enable diverse chemical transformations. The amino group (-NH₂) at the third carbon position and the chloro-substituted ketone group at the first carbon position contribute to its reactivity and utility in synthetic pathways. This configuration allows for further derivatization, making it a building block for more intricate pharmacophores. The hydrochloride form enhances its solubility in aqueous systems, facilitating its use in solution-phase reactions and pharmaceutical formulations.
In recent years, 3-amino-1-chlorobutan-2-one hydrochloride has been explored in the context of drug discovery and development. Its structural motifs are reminiscent of natural product scaffolds and have been investigated for their potential biological activity. Specifically, derivatives of this compound have shown promise in inhibiting certain enzymatic pathways that are implicated in inflammatory responses and metabolic disorders. The chloro-substituent, in particular, is known to enhance binding affinity to biological targets, making it a strategic feature for medicinal chemists.
One of the most compelling aspects of 3-amino-1-chlorobutan-2-one hydrochloride is its role as a precursor in the synthesis of more complex heterocyclic compounds. Heterocycles are ubiquitous in biologically active molecules, and introducing nitrogen-containing rings or functionalities can significantly alter pharmacological properties. Researchers have leveraged the reactivity of this compound to construct pyrrolidines, piperidines, and other nitrogen-containing heterocycles that exhibit interesting pharmacological profiles. These derivatives have been tested in various preclinical models, demonstrating potential as leads for further optimization.
The synthesis of 3-amino-1-chlorobutan-2-one hydrochloride itself is an intriguing challenge that has been addressed through multiple methodologies. Traditional approaches involve multi-step organic transformations starting from readily available precursors such as butanone or butanediol derivatives. More recently, catalytic methods have been developed to streamline the process, reducing reaction times and improving yields. Transition metal-catalyzed cross-coupling reactions have also been employed to introduce additional functional groups with high precision.
The hydrochloride salt form of this compound enhances its stability and handling characteristics, making it more amenable for industrial-scale production and laboratory use. This form also improves its compatibility with various solvents commonly used in synthetic chemistry, such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These properties make it a preferred choice for researchers who require reliable reagents for their synthetic endeavors.
From a computational chemistry perspective, 3-amino-1-chlorobutan-2-one hydrochloride has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, aiding in the design of more effective derivatives. These computational approaches are increasingly integral to modern drug discovery pipelines, allowing for rapid screening of potential candidates before experimental validation.
The pharmaceutical industry continues to explore novel scaffolds like those derived from 3-amino-1-chlorobutan-2-one hydrochloride for their therapeutic potential. Researchers are particularly interested in developing small-molecule inhibitors that can modulate protein-protein interactions or enzyme activity with high selectivity. The structural flexibility offered by this compound allows chemists to fine-tune properties such as solubility, metabolic stability, and binding affinity through structural modifications.
In conclusion,3-amino-1-chlorobutan-2-one hydrochloride (CAS No. 36077-43-7) represents a fascinating compound with significant utility in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for constructing complex molecules with potential therapeutic applications. As research progresses,this compound will likely continue to play a pivotal role in the discovery of new drugs targeting various diseases.
36077-43-7 (3-amino-1-chlorobutan-2-one hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)